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Compound of Interest

Compound Name: 2-Chloro-3,5-dinitrothiophene
CAS No.: 6286-32-4
Cat. No.: B189638
Get Quote
. J

Technical Guide: 2-Chloro-3,5-Dinitrothiophene

Handling, Reactivity, and Hazard Architecture of a High-Energy Electrophile

Executive Summary

2-Chloro-3,5-dinitrothiophene (CDNT) represents a specialized class of electron-deficient
heteroaromatics. Unlike its benzene analog (Sanger’s Reagent/DNCB), the thiophene core
introduces reduced aromaticity (resonance energy ~29 kcal/mol vs. 36 kcal/mol for benzene),
making the C-CI bond significantly more labile toward nucleophilic attack.

This guide serves researchers utilizing CDNT as a scaffold in azo-dye synthesis or
pharmaceutical heterocyclic chemistry. The core safety directive is the management of its
"Super-Electrophilic” nature: CDNT is a potent skin sensitizer (hapten) and an energetic nitro-
compound requiring strict thermal control.

Molecular Identity & Physicochemical Profile[1]

Table 1: Chemical Specifications
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Property Data Context

IUPAC Name 2-Chloro-3,5-dinitrothiophene Specific Isomer

CAS Number 2364-46-7 Unique Ildentifier
Molecular Formula Nitro-heterocycle
Molecular Weight 208.58 g/mol -

Appearance Yellow Crystalline Solid Typical of nitro-aromatics

. _ Thermal Risk Zone (See
Melting Point 118°C - 122°C )
Section 3)

Solubility Soluble in DCM, THF, Acetone Poor solubility in water

Reactivity Class High Electrophilicity

Substrate

GHS Hazard Classification & Toxicology[5]

CDNT is not merely "toxic"; it is an immunological hazard. The classification below is derived
from the structural activity relationship (SAR) of dinitro-halides, which are universal strong
sensitizers.

Core Hazard Statements (GHS)

e H301/H311/H331: Toxic if swallowed, in contact with skin, or inhaled.
o H315/H319: Causes skin and serious eye irritation.[1][2][3]
e H317 (CRITICAL): May cause an allergic skin reaction.[3]

e H410: Very toxic to aquatic life with long-lasting effects.

The Mechanism of Sensitization (Haptenization)

The extreme danger of CDNT lies in its ability to covalently modify human proteins. It
permeates the stratum corneum and reacts with nucleophilic amino acid residues (Cysteine
thiols or Lysine amines) in skin proteins (e.g., keratin, serum albumin).
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Figure 1: Haptenization Pathway (Immunogenicity) This diagram illustrates why CDNT is a
sensitizer: it turns "self" proteins into "foreign” antigens.
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Caption: The pathway of Allergic Contact Dermatitis induction via covalent modification of skin
proteins by CDNT.

Reactivity & Stability (The Mechanistic Core)
The Mechanism

CDNT is designed to react. The C2 position is activated by the inductive and resonance effects
of the nitro groups at C3 and C5.

¢ C3-Nitro: Ortho-like activation (Inductive -I).

o C5-Nitro: Para-like activation (Resonance -M).

This makes the chlorine atom an exceptional leaving group, far superior to chlorobenzene.
Figure 2: Nucleophilic Aromatic Substitution (

) on Thiophene The standard workflow for using CDNT in synthesis.
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Caption: The addition-elimination mechanism. The resonance-stabilized intermediate drives the
high reactivity.

Thermal Instability (Explosion Risk)
Polynitro-heterocycles are energetic materials.
« Decomposition: Dinitrothiophenes can decompose violently near their melting points.

o DSC Profile: Expect an exotherm onset >150°C.[4]

o Protocol: Never heat CDNT neat (without solvent) above 80°C. Distillation is forbidden.

Safe Handling & Experimental Protocols
Personal Protective Equipment (PPE) Matrix

Standard nitrile gloves are insufficient for long-duration handling of CDNT due to its small
molecular size and lipophilicity.
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Component Recommendation Rationale
) ) ) ) Impermeable to nitro-
Gloves (Primary) Silver Shield / Laminate ]
aromatics.
o ) Mechanical protection for the
Gloves (Outer) Nitrile (Disposable) ) ]
inner laminate glove.
) Prevent inhalation of dust
Respiratory P100 / N95 + Fume Hood N
(sensitizer).
Prevent contamination of
Clothing Tyvek Lab Coat street clothes (secondary

exposure).

Decontamination & Spill Response

If CDNT is spilled, do NOT use acetone or ethanol immediately. Organic solvents may increase

skin permeation rate if the solution contacts the user.
e Solid Spill: Gently sweep into a container. Do not generate dust.[1][3]

o Surface Decon: Treat the contaminated surface with a dilute solution of Sodium Hydroxide

(1M) or agueous Ammonia.
o Chemistry: The base acts as a nucleophile (

), converting the reactive chloro-compound into the corresponding hydroxy-
dinitrothiophene (water-soluble phenolate analog), which is less volatile and easier to
clean, though still toxic.

e Final Wash: Wash surface with water and detergent.

Synthesis Workflow: Quenching the Reaction

When using CDNT as a reagent, unreacted starting material poses a waste hazard.

» Quench Protocol: Add an excess of a "sacrificial nucleophile” (e.g., Morpholine or
Ethanolamine) to the reaction mixture before workup.
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Result: This converts residual CDNT into a stable amino-thiophene derivative, eliminating the
skin-sensitizing alkylating potential before the waste leaves the hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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